Cas no 2361644-55-3 ((2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride)

• Product Name: (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride
• CAS No: 2361644-55-3
• MF: C₆H₁₃ClN₄
• MW: 176.647219419479
• CID: 6150374
• PubChem ID: 139026277
• Update Time: 2025-05-20

(2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-propyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride
• Z3719048957
• (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride
• EN300-7430999
• 2361644-55-3

• Inchi： 1S/C6H12N4.ClH/c1-2-3-10-6(4-7)8-5-9-10;/h5H,2-4,7H2,1H3;1H
• InChI Key： DQOMIUPGHFHRIU-UHFFFAOYSA-N
• SMILES： Cl.N1(C(CN)=NC=N1)CCC

Computed Properties

• Exact Mass: 176.0828741g/mol
• Monoisotopic Mass: 176.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride

Compound Introduction: (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride (CAS No. 2361644-55-3)

The compound (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride, identified by the CAS number 2361644-55-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the triazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development in medicinal chemistry.

In recent years, the exploration of novel scaffolds derived from triazole structures has led to the discovery of compounds with remarkable pharmacological properties. The presence of the propyl group in the molecular framework of (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride introduces unique steric and electronic characteristics that can influence its interactions with biological targets. This modification has been strategically employed to optimize binding affinity and selectivity, which are critical factors in drug design.

Current research in the pharmaceutical industry emphasizes the development of small-molecule inhibitors that can modulate key biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. The triazole core of this compound has shown promise in inhibiting enzymes and receptors that play pivotal roles in these pathologies. For instance, studies have demonstrated that triazole derivatives can interfere with the activity of kinases and other signaling molecules, thereby disrupting aberrant cellular processes.

The hydrochloride salt form of (2-Propyl-1,2,4-triazol-3-yl)methanamine offers several advantages over its free base counterpart. The chloride ion not only improves solubility but also contributes to the compound's stability under various storage conditions. This enhanced stability is particularly important for clinical trials and commercial drug formulations, where maintaining chemical integrity over time is essential.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of triazole-based compounds for potential therapeutic applications. Virtual screening techniques have been employed to identify molecules with high binding affinity to specific protein targets. The propyl-substituted triazole derivative has emerged as a promising candidate based on these computational studies, warranting further experimental validation.

In vitro studies have begun to elucidate the mechanistic aspects of (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride. Initial experiments suggest that this compound exhibits inhibitory effects on certain enzymes by competing with natural substrates or by inducing conformational changes in the target proteins. These findings are supported by molecular docking simulations that predict favorable interactions between the compound and its intended biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the propyl group at the appropriate position on the triazole ring. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

Pharmacokinetic studies are essential for evaluating how a drug is absorbed, distributed, metabolized, and excreted by the body. Preliminary data on (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride indicate that it exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance. These characteristics make it a suitable candidate for further development into a therapeutic agent.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in agrochemicals and biotechnology due to its structural features that can interact with biological systems. Such interdisciplinary applications highlight the versatility of triazole derivatives in addressing diverse challenges across multiple scientific domains.

As our understanding of molecular interactions continues to evolve, compounds like (2-Propyl-1,2,4-triazol-3-yl)methanamine;hydrochloride will play an increasingly important role in drug discovery and development. The integration of cutting-edge technologies such as artificial intelligence and high-throughput screening is accelerating the pace at which novel therapeutics are identified and brought to market. This compound exemplifies how strategic molecular design can lead to breakthroughs in medicine.